2-methyl-7-[4-(trifluoromethoxy)phenyl]pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one

• IUPAC Name: 4-methyl-11-[4-(trifluoromethoxy)phenyl]-2,3,5,7,11-pentazatricyclo[7.4.0.02,6]trideca-1(9),3,5,7,12-pentaen-10-one
• InChI: InChI=1S/C16H10F3N5O2/c1-9-21-15-20-8-12-13(24(15)22-9)6-7-23(14(12)25)10-2-4-11(5-3-10)26-16(17,18)19/h2-8H,1H3
• InChI Key: PAYGMKOVYDTCKJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C3=C(C=NC2=N1)C(=O)N(C=C3)C4=CC=C(C=C4)OC(F)(F)F
• Molecular Formula: C16H10F3N5O2
• Molecular Weight: 361.28 g/mol

Description

2-methyl-7-[4-(trifluoromethoxy)phenyl]pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one is a complex heterocyclic compound of significant interest in medicinal chemistry and pharmaceutical research. Its structure is based on the 1,2,4-triazolo[1,5-a]pyrimidine (TP) scaffold, a versatile heterocyclic system known for its wide range of biological activities and applications in drug design . The TP core is isoelectronic with the purine ring, making it a valuable bio-isosteric replacement for purines in the design of novel enzyme inhibitors, such as those targeting kinase activity . This characteristic suggests potential research applications for this compound in developing therapies for conditions like cancer, where modulating kinase signaling is crucial . The specific substitution pattern of this compound, featuring a 2-methyl group and a 4-(trifluoromethoxy)phenyl moiety, is designed to fine-tune its physicochemical properties, binding affinity, and metabolic stability for advanced research applications. The presence of multiple nitrogen atoms in the triazolopyrimidine core also grants this class of compounds metal-chelating properties, which can be exploited in the development of diagnostic agents or anti-infective therapies . This product is intended for non-human research applications only. It is not for diagnostic or therapeutic use, nor for human consumption.

Biological Activity

2-Methyl-7-[4-(trifluoromethoxy)phenyl]pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one is a synthetic compound that has garnered attention for its potential biological activities. This article reviews the compound's synthesis, biological activity, structure-activity relationships (SAR), and relevant case studies.

Synthesis

The compound is synthesized through a series of chemical transformations starting from simpler pyrimidine derivatives. The synthesis typically involves hydrazine hydrate and various arylidene hydrazinyl moieties to form the desired pyrido[3,4-e][1,2,4]triazolo framework.

Biological Activities

The biological activities of this compound have been explored in several studies, revealing a range of pharmacological effects:

• Antiviral Activity : In a study focusing on antiviral properties against SARS-CoV-2, derivatives of pyrido[3,4-e][1,2,4]triazolo compounds demonstrated significant inhibition of the virus's main protease with IC50 values ranging from 1.2 to 2.34 µM. The presence of electron-withdrawing groups on the phenyl ring was correlated with enhanced antiviral potency .
• Anticancer Properties : Research indicates that similar compounds exhibit cytotoxic effects against various cancer cell lines. For example, certain derivatives showed potent activity against MCF-7 (breast cancer) and Bel-7402 (hepatocellular carcinoma) cell lines. The mechanism of action often involves the induction of apoptosis and inhibition of cell proliferation .
• Antimicrobial Activity : Compounds within this class have also been reported to possess antimicrobial properties. They exhibit activity against both bacterial and fungal strains, making them candidates for further development as antimicrobial agents .

Structure-Activity Relationships (SAR)

The SAR analysis highlights the importance of functional groups in determining biological activity:

Compound	Functional Group	IC50 (µM)	Activity
7c	Electron-withdrawing group	1.2	Antiviral
7d	Electron-withdrawing group	2.34	Antiviral
7e	Electron-donating group	2.3	Antiviral

The presence of electron-withdrawing groups significantly enhances the antiviral activity, while electron-donating groups may reduce efficacy .

Case Studies

Several studies provide insights into the biological activities of this compound:

• Antiviral Study : A molecular docking study identified potential interactions between the compound and SARS-CoV-2 protease, suggesting a mechanism for its antiviral effects. The docking scores indicated strong binding affinity to the target enzyme .
• Cytotoxicity Assays : In vitro assays revealed that certain derivatives induced significant cytotoxicity in MCF-7 cells compared to standard chemotherapeutics like cisplatin. The results suggest that these compounds could serve as promising leads in cancer therapy .
• Antimicrobial Evaluation : A series of compounds were tested against various pathogenic bacteria and fungi, showing promising antibacterial activity compared to established antibiotics .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Triazolopyrimidine derivatives exhibit diverse biological activities depending on substituent patterns. Below is a detailed comparison of the target compound with structurally related analogs:

Structural and Functional Group Variations

Compound Name / ID	Substituents	Core Structure	Key Functional Differences	Biological Activity
Target Compound	2-methyl, 7-(4-trifluoromethoxy-phenyl)	Pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6-one	Para-O-CF3 group enhances lipophilicity and tubulin binding	Hypothesized tubulin polymerization inhibitor (based on SAR trends )
7-Amino-2-methyl analog ()	7-amino, 2-methyl	Pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6-one	Amino group at position 7 vs. aryl group	Unknown activity; likely reduced potency due to lack of aromatic substituent
Compound 32 ()	5-hexyl, 6-(3-chlorobenzyl)	[1,2,4]Triazolo[1,5-a]pyrimidin-7-one	Hexyl and chlorobenzyl groups alter steric bulk	Synthetic intermediate; no reported activity
Anticancer Lead ()	5-(trifluoroethylamino), 6-(fluoroaryl)	[1,2,4]Triazolo[1,5-a]pyrimidin-7-amine	Trifluoroethylamino and fluoroaryl groups	Potent tubulin polymerization promoter; overcomes multidrug resistance
Compound 5 ()	Thieno-fused bicyclic core	Thieno[2,3-b]pyridin-4-one fused with triazolo-pyrimidine	Thieno-pyridine ring alters electron density	Unreported activity; structural novelty for solubility modulation

Structure-Activity Relationship (SAR) Insights

• Para-Substituted Aryl Groups : The 4-(trifluoromethoxy)phenyl group in the target compound aligns with SAR trends for triazolopyrimidines, where electron-withdrawing groups (e.g., CF3, OCF3) at the para position improve tubulin binding and cytotoxicity .
• Position 7 Substitution: Aryl groups at position 7 (as in the target compound) are critical for tubulin interaction, whereas smaller substituents (e.g., amino in ) reduce activity .
• Fluorine Effects: Fluorine atoms or trifluoromethyl groups on the phenyl ring (e.g., in ) enhance metabolic stability and potency compared to non-fluorinated analogs .

Mechanistic Differentiation

The target compound’s trifluoromethoxy group may confer a unique mechanism compared to analogs like those in , which utilize trifluoroethylamino groups. While both substituents enhance lipophilicity, the trifluoromethoxy group’s oxygen linkage could improve solubility and reduce off-target effects .

Q & A

Q. Basic

• Nuclear Magnetic Resonance (NMR) : ¹H and ¹³C NMR are used to confirm substituent positions and ring fusion. For example, the trifluoromethoxy group’s distinct ¹⁹F NMR signal (~−58 ppm) helps verify its presence .
• X-ray Crystallography : Resolves 3D conformation, confirming fused ring geometry and substituent orientation. Crystallographic data can reveal non-covalent interactions (e.g., π-stacking) influencing biological activity .
• High-Resolution Mass Spectrometry (HRMS) : Validates molecular formula (e.g., C₁₉H₁₃F₃N₆O₂) and detects isotopic patterns .

How do structural substituents influence the compound’s bioactivity?

Advanced
Structure-activity relationship (SAR) studies highlight:

• Trifluoromethoxy Group : Enhances lipophilicity and metabolic stability, improving membrane permeability. Ortho/para positions on the phenyl ring are critical for binding to targets like tubulin .
• Methyl Group at 2-Position : Reduces steric hindrance, optimizing interactions with hydrophobic enzyme pockets. Removal or substitution (e.g., ethyl) decreases potency by ~50% in cytotoxicity assays .
• Pyrido-Triazolo-Pyrimidine Core : The fused ring system enables π-π stacking with aromatic residues in target proteins, as shown in molecular docking studies .

What is the proposed mechanism of action against cancer cells?

Advanced
The compound promotes tubulin polymerization but does not compete with paclitaxel for binding. Instead, it inhibits vinca alkaloid binding to tubulin, disrupting microtubule dynamics. This unique mechanism overcomes multidrug resistance (MDR) mediated by P-glycoprotein transporters. In vitro, EC₅₀ values range from 5–20 nM in resistant cell lines .

How should researchers address discrepancies in bioactivity data across studies?

Q. Advanced

• Substituent Position Analysis : Variations in trifluoromethoxy placement (ortho vs. para) can lead to conflicting results. Ortho-substituted analogs show higher tubulin binding affinity but lower solubility .
• Purity Verification : Impurities from incomplete synthesis (e.g., unreacted triazole intermediates) may skew bioassays. Use HPLC with UV/ELSD detection (≥95% purity threshold) .
• Cell Line Variability : Test across multiple lines (e.g., HeLa, MCF-7) to account for differences in transporter expression .

What in vivo models demonstrate the compound’s efficacy?

Q. Advanced

• Nude Mouse Xenografts : Oral administration (10–25 mg/kg/day) reduces tumor volume by 60–80% in breast (MDA-MB-231) and colon (HCT-116) models. Intravenous dosing achieves higher plasma concentrations but requires solubility enhancers (e.g., PEG-400) .
• Pharmacokinetics : Half-life (t₁/₂) ranges from 2–4 hours, with AUC₀–₂₄ values of 1,200–1,500 ng·h/mL. Metabolite profiling identifies hydroxylation at the methyl group as the primary clearance pathway .

How can solubility and stability be optimized for preclinical studies?

Q. Advanced

• Prodrug Strategies : Phosphate ester derivatives improve aqueous solubility by 10-fold. Hydrolysis in serum regenerates the active compound .
• Cocrystallization : Coformers like succinic acid enhance thermal stability (melting point >200°C) and reduce hygroscopicity .
• Nanoformulations : Liposomal encapsulation increases bioavailability (2.5-fold in rat models) and reduces hepatotoxicity .

What strategies are recommended for initial biological screening?

Q. Basic

• Enzyme Assays : Test inhibition of tubulin polymerization using purified bovine tubulin (IC₅₀ < 50 nM indicates high potency) .
• Cytotoxicity Profiling : Use MTT assays across 3–5 cell lines to establish selectivity indices (SI > 10 for therapeutic window) .
• ADME-Tox Screening : Microsomal stability (human liver microsomes) and CYP inhibition assays prioritize candidates with low metabolic liability .